Cas no 39628-94-9 (4-Nitrobenzyl Mesylate)

• Product Name: 4-Nitrobenzyl Mesylate
• CAS No: 39628-94-9
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 3036227
• PubChem ID: 18924794
• Update Time: 2025-10-17

4-Nitrobenzyl Mesylate Chemical and Physical Properties

Names and Identifiers

• 4-nitrobenzyl methanesulfonate
• 4-nitrobenzyl mesylate;p-Nitrobenzylmethansulfonat;p-nitrobenzylmesylate;
• p-Nitrobenzyl mesylate (PNBM)
• SCHEMBL1827937
• 4-nitro-benzenemethanol, 1-methanesulfonate
• p-nitrobenzyl mesylate
• 39628-94-9
• QZIYKAFPHRTIAI-UHFFFAOYSA-N
• C8H9NO5S
• F75964
• 4-nitrobenzyl mesylate
• HB6269
• (4-nitrophenyl)methyl methanesulfonate
• MFCD25963099
• AS-87014
• 4-Nitrobenzyl Mesylate

• Inchi： 1S/C8H9NO5S/c1-15(12,13)14-6-7-2-4-8(5-3-7)9(10)11/h2-5H,6H2,1H3
• InChI Key： QZIYKAFPHRTIAI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.02000
• Monoisotopic Mass: 231.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 97.57000
• LogP: 2.67500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Nitrobenzyl Mesylate

4-Nitrobenzyl Methanesulfonate (CAS No. 39628-94-9): Properties, Applications, and Market Insights

4-Nitrobenzyl methanesulfonate (CAS No. 39628-94-9) is a specialized organic compound widely used in pharmaceutical synthesis and chemical research. This ester derivative, formed from methanesulfonic acid and 4-nitrobenzyl alcohol, serves as a valuable intermediate in various synthetic pathways. Its molecular formula is C₈H₉NO₅S, with a molecular weight of 231.22 g/mol. The compound typically appears as a white to pale yellow crystalline powder with good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile.

The chemical stability of 4-nitrobenzyl methanesulfonate makes it particularly useful in protecting group chemistry, where the 4-nitrobenzyl group can be selectively removed under mild reducing conditions. Researchers frequently employ this compound in peptide synthesis and nucleoside chemistry, where precise control over reaction sequences is crucial. Recent studies highlight its growing importance in developing targeted drug delivery systems, especially for cancer therapeutics that require controlled release mechanisms.

From a commercial perspective, the demand for 4-nitrobenzyl methanesulfonate has shown steady growth, particularly in the pharmaceutical intermediates market. Industry reports indicate a compound annual growth rate (CAGR) of approximately 5-7% for similar specialty chemicals. Manufacturers are focusing on improving synthesis methods to enhance yield and purity, with many optimizing the reaction between methanesulfonyl chloride and 4-nitrobenzyl alcohol under controlled conditions.

Environmental and safety considerations for handling 4-nitrobenzyl methanesulfonate follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. Storage should be in tightly sealed containers away from strong oxidizers, at temperatures below 25°C. The compound's biodegradability profile and ecotoxicological data have become increasingly important to researchers, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

Analytical characterization of 4-nitrobenzyl methanesulfonate typically involves high-performance liquid chromatography (HPLC) for purity assessment, complemented by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry for structural confirmation. The compound shows characteristic UV absorption around 260-280 nm due to the nitroaromatic chromophore, making spectrophotometric methods useful for quantitative analysis. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring of its synthesis, improving quality control in production batches.

In the context of current research trends, 4-nitrobenzyl methanesulfonate has gained attention for its potential applications in bioconjugation chemistry and prodrug development. Scientists are exploring its use in creating enzyme-cleavable linkers for antibody-drug conjugates (ADCs), a rapidly growing area in oncology treatments. The compound's ability to serve as a photo-labile protecting group has also sparked interest in light-controlled drug release systems, particularly for precision medicine approaches.

The global market for 4-nitrobenzyl methanesulfonate reflects broader trends in the fine chemicals sector, with Asia-Pacific regions showing particularly strong growth due to expanding pharmaceutical manufacturing capabilities. Pricing trends indicate moderate stability, with typical purity grades (98-99%) ranging between $50-$100 per gram depending on quantity and supplier. Quality certifications like Good Manufacturing Practice (GMP) compliance have become increasingly important for buyers, especially those in regulated pharmaceutical applications.

Future research directions for 4-nitrobenzyl methanesulfonate may focus on developing more sustainable synthesis routes, possibly employing biocatalytic methods or continuous flow chemistry approaches. The compound's versatility suggests potential applications in emerging fields such as materials science (for functionalized surfaces) and diagnostic reagent development. As analytical techniques become more sophisticated, researchers may uncover additional utilities for this multifaceted chemical building block.

For laboratories working with 4-nitrobenzyl methanesulfonate, proper documentation of material safety data sheets (MSDS) and adherence to local regulations remain essential. While the compound doesn't fall under stringent hazardous material classifications, responsible disposal methods should be followed according to institutional guidelines. The growing emphasis on laboratory safety culture and chemical inventory management systems has made proper handling procedures increasingly important for all research chemicals.

In conclusion, 4-nitrobenzyl methanesulfonate (CAS No. 39628-94-9) represents an important tool in modern synthetic chemistry, with expanding applications across pharmaceutical development and specialized materials. Its combination of chemical stability and selective reactivity continues to make it valuable for researchers developing advanced therapeutic agents and functional materials. As synthetic methodologies evolve and new applications emerge, this compound will likely maintain its position as a versatile intermediate in organic synthesis.